Cas no 2160517-52-0 (benzyl (3-hydroxy-2-methylpropyl)(methyl)carbamate)

• Product Name: benzyl (3-hydroxy-2-methylpropyl)(methyl)carbamate
• CAS No: 2160517-52-0
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 5985047
• PubChem ID: 165913621
• Update Time: 2025-10-31

benzyl (3-hydroxy-2-methylpropyl)(methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl (3-hydroxy-2-methylpropyl)(methyl)carbamate
• Carbamic acid, N-(3-hydroxy-2-methylpropyl)-N-methyl-, phenylmethyl ester
• EN300-7175879
• benzyl N-(3-hydroxy-2-methylpropyl)-N-methylcarbamate
• 2160517-52-0

• Inchi： 1S/C13H19NO3/c1-11(9-15)8-14(2)13(16)17-10-12-6-4-3-5-7-12/h3-7,11,15H,8-10H2,1-2H3
• InChI Key： YRWNZFKJFOLHSH-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)N(CC(C)CO)C

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.111±0.06 g/cm3(Predicted)
• Boiling Point: 370.4±31.0 °C(Predicted)
• pka: 14.88±0.10(Predicted)

Additional information on benzyl (3-hydroxy-2-methylpropyl)(methyl)carbamate

Benzyl (3-Hydroxy-2-Methylpropyl)(Methyl)carbamate (CAS No. 2160517-52-0): A Comprehensive Overview

Benzyl (3-hydroxy-2-methylpropyl)(methyl)carbamate (CAS No. 2160517-52-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents and as a valuable intermediate in synthetic pathways.

The structure of benzyl (3-hydroxy-2-methylpropyl)(methyl)carbamate is composed of a benzyl group, a hydroxy-substituted propyl chain, and a methyl carbamate moiety. These functional groups confer the molecule with distinct chemical properties, making it an attractive candidate for a wide range of chemical reactions and biological studies. The presence of the hydroxyl group imparts polarity and hydrogen-bonding capabilities, while the carbamate functionality can participate in various chemical transformations and interactions with biological targets.

Recent research has highlighted the potential of benzyl (3-hydroxy-2-methylpropyl)(methyl)carbamate in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for designing inhibitors of specific enzymes involved in neurodegenerative diseases. The researchers found that derivatives of benzyl (3-hydroxy-2-methylpropyl)(methyl)carbamate exhibited potent inhibitory activity against these enzymes, suggesting its potential as a lead compound for further optimization.

In another study, scientists investigated the pharmacological properties of benzyl (3-hydroxy-2-methylpropyl)(methyl)carbamate and its derivatives. The results indicated that these compounds possess anti-inflammatory and analgesic effects, which could be beneficial in treating conditions such as arthritis and chronic pain. The mechanism of action was attributed to the compound's ability to modulate key signaling pathways involved in inflammation and pain perception.

The synthesis of benzyl (3-hydroxy-2-methylpropyl)(methyl)carbamate has been well-documented in the literature. A common approach involves the reaction of 3-hydroxy-2-methylpropanol with methyl isocyanate, followed by benzylation to introduce the benzyl group. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production. Additionally, various modifications to this synthetic pathway have been reported to enhance yield and purity, further expanding its utility as a building block in organic synthesis.

From a pharmaceutical development perspective, benzyl (3-hydroxy-2-methylpropyl)(methyl)carbamate has shown promise as an intermediate in the synthesis of complex molecules with therapeutic potential. Its reactivity and functional group diversity allow for the introduction of various substituents, enabling the creation of a wide array of derivatives with tailored biological activities. This flexibility is particularly valuable in drug discovery programs where rapid screening and optimization are essential.

Moreover, safety and toxicity assessments have been conducted to evaluate the suitability of benzyl (3-hydroxy-2-methylpropyl)(methyl)carbamate for pharmaceutical applications. Preliminary studies suggest that this compound exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further clinical evaluation. However, ongoing research is necessary to fully understand its long-term effects and potential interactions with other drugs or biological systems.

In conclusion, benzyl (3-hydroxy-2-methylpropyl)(methyl)carbamate (CAS No. 2160517-52-0) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its promising biological activities and synthetic versatility, position it as a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications and optimize its properties, this compound is likely to play an increasingly important role in advancing healthcare solutions.